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Compound of Interest

Compound Name: Tri-p-tolyltin acetate

Cat. No.: B15189318 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been compiled from available scientific data and is intended for

informational purposes for a professional audience. A specific Material Safety Data Sheet

(MSDS) for tri-p-tolyltin acetate was not found. Therefore, data for the closely related and

structurally similar compound, triphenyltin acetate (TPTA), is used as a surrogate for

toxicological information. All handling and safety procedures should be conducted with the

utmost caution, recognizing the potential for high toxicity associated with organotin compounds.

Chemical Identification
Identifier Value

Chemical Name Tri-p-tolyltin Acetate

Synonyms
Acetic acid, tris(4-methylphenyl)stannyl ester;

Acetoxytri-4-tolyltin

Molecular Formula C₂₃H₂₄O₂Sn[1]

Molecular Weight 451.15 g/mol [1]

Chemical Structure
A central tin atom covalently bonded to three p-

tolyl groups and one acetate group.

Physical and Chemical Properties
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Quantitative data on the physical and chemical properties of tri-p-tolyltin acetate are not

readily available. Based on the properties of analogous triorganotin compounds like triphenyltin

acetate, it is expected to be a solid at room temperature with low solubility in water and higher

solubility in organic solvents.

Toxicological Information
Triorganotin compounds are known to be highly toxic.[2] The primary routes of exposure are

oral, dermal, and inhalation.

Acute Toxicity:

Specific LD₅₀ data for tri-p-tolyltin acetate is not available. The following data is for the

surrogate compound, triphenyltin acetate (TPTA), in rats:

Route of Administration LD₅₀ (mg/kg) Species

Oral 402.38 Rat

Source: Acute toxicity studies of tri-n-butyltin and triphenyltin acetates in rats.

Health Hazards:

Organotin compounds, particularly triorganotins, are associated with a range of adverse health

effects:

Neurotoxicity: Triorganotins are potent neurotoxins.

Immunotoxicity: These compounds can have detrimental effects on the immune system.

Dermal Irritation: Direct contact can cause severe skin irritation.

Respiratory Irritation: Inhalation of dust or fumes can irritate the respiratory tract.

Experimental Protocols
A specific, detailed experimental protocol for the synthesis of tri-p-tolyltin acetate is not

readily available in the searched literature. However, a general synthetic approach for triaryltin
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acetates can be described.

General Synthesis of Triaryltin Acetates (Illustrative Protocol):

This protocol is a generalized representation and would require optimization for the specific

synthesis of tri-p-tolyltin acetate.

Reaction Setup: A three-necked round-bottom flask is equipped with a magnetic stirrer, a

reflux condenser, and a dropping funnel. The apparatus is thoroughly dried and purged with

an inert gas (e.g., nitrogen or argon).

Grignard Reagent Formation: In the reaction flask, magnesium turnings are covered with

anhydrous diethyl ether. A solution of p-tolyl bromide in anhydrous diethyl ether is added

dropwise from the dropping funnel to initiate the formation of the p-tolylmagnesium bromide

(Grignard reagent). The reaction is typically exothermic and may require cooling to maintain

a gentle reflux.

Reaction with Tin Tetrachloride: After the formation of the Grignard reagent is complete, a

solution of tin(IV) chloride in anhydrous toluene is added dropwise at a controlled

temperature (often 0 °C). This leads to the formation of tetra-p-tolyltin.

Cleavage to Tri-p-tolyltin Halide: The resulting tetra-p-tolyltin can be selectively cleaved to tri-

p-tolyltin halide (e.g., bromide or chloride) by reacting it with a stoichiometric amount of the

corresponding halogen or hydrogen halide.

Formation of Acetate: The tri-p-tolyltin halide is then reacted with a suitable acetate salt, such

as silver acetate or sodium acetate, in an appropriate solvent (e.g., ethanol or acetic acid) to

yield tri-p-tolyltin acetate.

Workup and Purification: The reaction mixture is typically quenched with water, and the

organic layer is separated. The aqueous layer is extracted with an organic solvent. The

combined organic extracts are washed, dried over an anhydrous salt (e.g., sodium sulfate),

and the solvent is removed under reduced pressure. The crude product can be purified by

recrystallization from a suitable solvent system.

Characterization: The final product would be characterized using techniques such as Nuclear

Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, ¹¹⁹Sn), Infrared (IR) spectroscopy, and
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Mass Spectrometry (MS) to confirm its identity and purity.

Safety and Handling
Given the high potential toxicity of tri-p-tolyltin acetate, stringent safety precautions are

mandatory.

Personal Protective Equipment (PPE):

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber, Viton) are essential.

Eye Protection: Chemical safety goggles and a face shield should be worn.

Respiratory Protection: A NIOSH-approved respirator with a particulate filter is necessary,

especially when handling the solid material or if dust can be generated. Work should be

conducted in a certified chemical fume hood.

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required. For

larger quantities or in case of potential for significant exposure, a chemical-resistant apron or

suit should be considered.

Handling and Storage:

Handle only in a well-ventilated area, preferably within a chemical fume hood.

Avoid generating dust.

Keep containers tightly closed when not in use.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

Emergency Procedures
First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.
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Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Seek immediate medical attention.

Spill and Leak Procedures:

Evacuate personnel from the area.

Wear appropriate PPE.

Carefully scoop up the spilled solid material, avoiding dust generation, and place it in a

sealed container for disposal.

Clean the spill area with a suitable decontaminating solution.

Visualizations
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Tri-p-tolyltin Acetate: Handling and Exposure Response Workflow

Safe Handling Procedure

Accidental Exposure Response

Start Handling

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Work in Chemical Fume Hood

Weigh Solid Material Carefully

Dispense into Reaction Vessel Exposure Event

Spill/
Dust Generation
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Procedure Complete

Inhalation Skin Contact Eye Contact Ingestion
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Seek Immediate Medical Attention
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Caption: Workflow for safe handling and emergency response to exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15189318?utm_src=pdf-custom-synthesis
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9A8W2K97J8
https://www.ysi.com/File%20Library/Documents/Application%20Notes/Organotin-App-Note-44670318.pdf
https://www.benchchem.com/product/b15189318#tri-p-tolyltin-acetate-material-safety-data-sheet-msds
https://www.benchchem.com/product/b15189318#tri-p-tolyltin-acetate-material-safety-data-sheet-msds
https://www.benchchem.com/product/b15189318#tri-p-tolyltin-acetate-material-safety-data-sheet-msds
https://www.benchchem.com/product/b15189318#tri-p-tolyltin-acetate-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15189318?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15189318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

